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Compound of Interest

Compound Name: ONO-8430506

Cat. No.: B10831979

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical guidance for the handling and disposal of
ONO-8430506, a potent, orally bioavailable autotaxin inhibitor investigated in cancer research.
[1][2] Given the nature of this compound, adherence to strict safety protocols is paramount to
ensure the well-being of researchers and maintain a safe laboratory environment.

Note: A specific Safety Data Sheet (SDS) for ONO-8430506 was not publicly available at the
time of this writing. The following recommendations are based on best practices for handling
potent, hazardous research compounds and information gathered from chemical suppliers.[3]

[41I51[6]17]

Personal Protective Equipment (PPE)

A comprehensive assessment of potential exposure scenarios is critical in determining the
appropriate level of PPE. The following table outlines the recommended PPE for various
procedures involving ONO-8430506.
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Chemical splash
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certified chemical
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Solution goggles or aface  chemotherapy- disposable gown  Respirator may
Preparation shield rated nitrile with a closed be necessary
gloves back based on risk
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Dependent on
Safety glasses -~
i T ) the specific
In Vitro and In with side shields;  Chemotherapy- )
] o o Disposable lab procedure and
Vivo face shield if rated nitrile ]
o ] o coat or gown potential for
Administration splashing is gloves
) aerosol
possible ]
generation.

Waste Disposal

Chemical splash

goggles
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chemotherapy-
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handling
powdered waste
outside of a fume
hood.

Operational Plans: Handling and Experimental

Protocols
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Extreme care must be taken to prevent skin contact, inhalation, and ingestion of ONO-
8430506.

Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.

o Store the compound in a clearly labeled, sealed container in a designated, secure, and
ventilated area.

Preparation of Solutions:

 All manipulations of solid ONO-8430506 should be conducted in a certified chemical fume
hood or a ventilated balance enclosure to minimize inhalation exposure.

o Use dedicated, clearly labeled equipment for handling this compound.

e When preparing solutions, add solvents slowly to the solid to avoid splashing.

The following table summarizes the solubility and storage information for ONO-8430506.

Solvent Solubility Storage of Stock Solutions

] ] = 90.0 mg/mL (195.0 mM)
Dimethyl sulfoxide (DMSO) o -80°C for up to 1 year
(Sonication recommended)

10% DMSO + 40% PEG300 + = 3.3 mg/mL (7.15 mM) Prepare fresh for each use is

5% Tween 80 + 45% Saline (Sonication recommended) recommended.

10% DMSO + 90% (20% SBE- Prepare fresh for each use is
] ) > 2.5 mg/mL (5.42 mM)

-CD in Saline) recommended.[8][9]

_ Prepare fresh for each use is
10% DMSO + 90% Corn QOil = 2.5 mg/mL (5.42 mM)
recommended.[8][9]

Storage of Powder:

» Store the solid compound at -20°C for up to 3 years.[10]
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Disposal Plan

All waste containing ONO-8430506, including empty containers, contaminated PPE, and
unused solutions, must be treated as hazardous chemical waste.

« Solid Waste: Collect all contaminated solid materials (e.g., weigh boats, pipette tips, gloves,
gowns) in a dedicated, clearly labeled, and sealed hazardous waste container.

o Liquid Waste: Collect all solutions containing ONO-8430506 in a designated, sealed, and
properly labeled hazardous waste container. Do not pour down the drain.

o Empty Containers: The original container should be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous liquid waste.[11] The defaced,
rinsed container can then be disposed of according to institutional guidelines.

o Decontamination: All surfaces and equipment that come into contact with ONO-8430506
should be decontaminated using a validated procedure.

Consult your institution's Environmental Health and Safety (EH&S) department for specific
guidance on hazardous waste disposal procedures.[12][13][14][15]

Workflow for Safe Handling and Disposal
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ONO-8430506 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of ONO-8430506.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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